Cas no 403-66-7 ((4-Nitrophenyl)(trifluoromethyl)sulfane)

• Product Name: (4-Nitrophenyl)(trifluoromethyl)sulfane
• CAS No: 403-66-7
• MF: C₇H₄F₃NO₂S
• MW: 223.172370910645
• MDL: MFCD00041012
• CID: 37294
• PubChem ID: 4210035
• Update Time: 2025-04-18

(4-Nitrophenyl)(trifluoromethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-Nitrophenyl)(trifluoromethyl)sulfane
• 1-nitro-4-(trifluoromethylsulfanyl)benzene
• 4-(Trifluoromethylthio)nitrobenzene
• 4-TRIFLUOROMETHYLTHIONITROBENZENE
• 1-nitro-4-(trifluoromethylthio)benzene
• 1-nitro-4-[(trifluoromethyl)sulfanyl]benzene
• 4-nitrophenyltrifluoromethylsulfide
• 4-NO2C6H4SCF3
• p-nitrophenyl trifluoromethyl sulfide
• p-trifluoromethylthionitrobenzene
• Sulfide,p-nitrophenyl trifluoromethyl (6CI,7CI,8CI)
• 1-Trifluoromethylthio-4-nitrobenzene
• FT-0632099
• AKOS005063741
• p-nitrophenyltrifluoromethylsulfide
• CS-0343297
• SR-01000390196
• MFCD00041012
• F83715
• 4-Nitro-alpha,alpha,alpha-Trifluorthioanisole
• 403-66-7
• A6760
• A825073
• SCHEMBL7908467
• SR-01000390196-1
• DTXSID50400874
• 4-Nitrophenyl trifluoromethyl sulfide
• DTXCID80351729

• MDL： MFCD00041012
• Inchi： 1S/C7H4F3NO2S/c8-7(9,10)14-6-3-1-5(2-4-6)11(12)13/h1-4H
• InChI Key： ILLBHPYCTYQBQI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.99100
• Monoisotopic Mass: 222.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.5
• Boiling Point: 201.4 °C at 760 mmHg
• Flash Point: 201.4 °C at 760 mmHg
• PSA: 71.12000
• LogP: 3.72990